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Abstract

Mesquitol, a naturally occurring flavan-3-ol, has garnered significant attention within the
scientific community for its diverse and potent biological activities. This technical guide provides
an in-depth exploration of the chemical structure of Mesquitol, a summary of its quantitative
biological data, and detailed experimental protocols for its extraction, isolation, and functional
characterization. The information presented herein is intended to serve as a valuable resource
for researchers and professionals engaged in the fields of natural product chemistry,
pharmacology, and drug development, facilitating further investigation into the therapeutic
potential of this promising flavonoid.

Chemical Structure of Mesquitol

Mesquitol, systematically named (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-
3,7,8-triol, is a flavonoid belonging to the flavan-3-ol class. Its chemical formula is C1sH140Os,
with a molar mass of 290.27 g/mol . The structure is characterized by a heterocyclic C ring
containing a hydroxyl group at position 3, a catechol B ring (3',4'-dihydroxy), and a pyrogallol A
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ring (7,8-dihydroxy). This specific arrangement of hydroxyl groups is crucial for its biological
activities.

The stereochemistry of the chiral centers at positions 2 and 3 is (2R, 3S), which defines it as
(-)-mesquitol. This sterecisomer is the enantiomer of (+)-mesquitol.

Key Structural Identifiers:

e |I[UPAC Name: (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7,8-triol
e CAS Number: 109671-55-8

e Molecular Formula: C15H1406

e Molar Mass: 290.27 g/mol

« Canonical SMILES: C1--INVALID-LINK--O)C3=CC(=C(C=C3)0)0">C@@HO

e InChl Key: TXULLYMENMRLHL-GXTWGEPZSA-N

Quantitative Data Summary

The following tables summarize the quantitative data available for Mesquitol's abundance in
natural sources and its biological activities.

Table 1: Seasonal Variation of Mesquitol in Prosopis juliflora

Season Mesquitol Concentration (pg/mL)
Wet Season 642.893[1]
Dry Season 181.245[1]

Table 2: In Vitro Biological Activities of Mesquitol
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cerevisiae

Experimental Protocols

Detailed methodologies for the extraction, isolation, and biological evaluation of Mesquitol are
provided below.

Extraction and Isolation of Mesquitol from Prosopis
juliflora

This protocol describes the serial extraction and chromatographic purification of Mesquitol.

Experimental Workflow for Mesquitol Extraction and Isolation
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Caption: Workflow for the extraction and isolation of Mesquitol.

Methodology:

o Sample Preparation: The heartwood of Prosopis juliflora is air-dried and ground into a fine
powder.
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o Soxhlet Extraction: 15 g of the powdered heartwood is subjected to serial Soxhlet extraction
with 250 mL each of hexane, dichloromethane (DCM), acetone, and methanol.[4]

» Concentration: The resulting extracts are concentrated under vacuum using a rotary
evaporator.

e Column Chromatography: The crude acetone extract is subjected to column chromatography
on silica gel.

o Fraction Pooling: Fractions are collected and analyzed by Thin Layer Chromatography
(TLC). Those with similar Retention factor (Rf) values to a Mesquitol standard are pooled.

» Quantification and Purification: The pooled fractions are further purified and quantified using
High-Performance Liquid Chromatography with UV detection (HPLC-UV).[1]

Antioxidant Activity Assessment: DPPH Radical
Scavenging Assay

This protocol outlines the determination of the free radical scavenging activity of Mesquitol.

Experimental Workflow for DPPH Assay
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Gre—incubate a-glucosidase enzyme with Mesquitol (various concentrations) for 5 min at 37°a

'

Gncubate the reaction mixture for 20 min at 37°Ca

Measure absorbance at 405 nmj
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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